Cas no 1167056-25-8 (3,4-Dichloro-5-Methoxy 1H-indazole)

• Product Name: 3,4-Dichloro-5-Methoxy 1H-indazole
• CAS No: 1167056-25-8
• MF: C₈H₆Cl₂N₂O
• MW: 217.05203962326
• CID: 4561400
• Update Time: 2025-06-09

3,4-Dichloro-5-Methoxy 1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-Methoxy 1H-indazole
• 1H-Indazole, 3,4-dichloro-5-methoxy-

• Inchi： 1S/C8H6Cl2N2O/c1-13-5-3-2-4-6(7(5)9)8(10)12-11-4/h2-3H,1H3,(H,11,12)
• InChI Key： HTQHAYMVFKSVCI-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=C(OC)C=C2)C(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3,4-Dichloro-5-Methoxy 1H-indazole

Introduction to 3,4-Dichloro-5-Methoxy 1H-indazole (CAS No. 1167056-25-8)

3,4-Dichloro-5-Methoxy 1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 1167056-25-8, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, characterized by a fused benzene and pyrrole ring system, which is a common structural motif in many biologically active molecules. The presence of chlorine and methoxy substituents on the indazole core imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The indazole core is well-documented for its role in various pharmacological applications. Its structural framework allows for interactions with multiple biological targets, including enzymes and receptors, which are pivotal in modulating cellular processes. The 3,4-Dichloro-5-Methoxy 1H-indazole derivative specifically has been studied for its potential in inhibiting certain enzymes and pathways associated with inflammation, cancer, and microbial infections. The chlorine atoms at the 3 and 4 positions enhance the electrophilicity of the molecule, facilitating nucleophilic aromatic substitution reactions that are commonly employed in medicinal chemistry.

The methoxy group at the 5-position introduces a polar moiety that can influence solubility and metabolic stability. This substitution pattern is often exploited to optimize pharmacokinetic properties, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. In recent years, computational modeling and high-throughput screening have been instrumental in identifying novel derivatives of indazole-based compounds, including 3,4-Dichloro-5-Methoxy 1H-indazole, as potential leads for therapeutic intervention.

One of the most compelling aspects of 3,4-Dichloro-5-Methoxy 1H-indazole is its versatility in serving as a precursor for more complex molecules. Through functional group modifications such as hydrolysis, reduction, or coupling reactions, this compound can be transformed into derivatives with enhanced biological activity. For instance, researchers have explored its use in synthesizing inhibitors targeting kinases involved in tumor proliferation. The chlorine substituents provide handles for further derivatization via cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups that can modulate binding affinity to biological targets.

Recent advancements in synthetic methodologies have also highlighted the utility of 3,4-Dichloro-5-Methoxy 1H-indazole in constructing complex scaffolds through multicomponent reactions (MCRs). These reactions allow for the rapid assembly of molecular libraries containing diverse structural motifs derived from indazole cores. Such libraries are instrumental in phenotypic screening campaigns aimed at identifying compounds with desired biological activities without prior knowledge of specific target mechanisms. The ease with which 3,4-Dichloro-5-Methoxy 1H-indazole can be incorporated into these libraries underscores its importance as a building block in modern drug discovery.

The pharmacological profile of 3,4-Dichloro-5-Methoxy 1H-indazole has been investigated across various disease models. Preclinical studies have demonstrated its potential in modulating pathways relevant to neurodegenerative disorders by interacting with specific receptor subtypes or enzymes. Additionally, its structural features make it a candidate for developing antimicrobial agents against resistant strains of bacteria. The ability to fine-tune its activity through structural modifications makes it a promising candidate for personalized medicine approaches.

In terms of synthetic accessibility, 3,4-Dichloro-5-Methoxy 1H-indazole can be prepared through established routes involving chlorination and methylation strategies on indazole precursors. Advances in catalytic systems have further streamlined these processes, reducing reaction times and improving yields. The development of greener synthetic methods has also been a focus area, with researchers exploring solvent-free conditions or using biodegradable catalysts to minimize environmental impact.

The role of computational chemistry in optimizing derivatives of 3,4-Dichloro-5-Methoxy 1H-indazole cannot be overstated. Molecular docking studies have been employed to predict binding interactions with target proteins, while quantum mechanical calculations help elucidate electronic properties that influence reactivity and bioavailability. These computational tools complement experimental efforts by providing rapid screening of virtual libraries derived from this core structure.

Future directions in the study of 3,4-Dichloro-5-Methoxy 1H-indazole may include exploring its role in modulating immune responses or as a prodrug that releases active metabolites within target tissues. The indazole scaffold's adaptability ensures that it will remain a cornerstone in medicinal chemistry research for years to come.